Cas no 2171793-15-8 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid)
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid
- 2171793-15-8
- 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid
- EN300-1539768
-
- Inchi: 1S/C25H26N4O6/c1-34-11-10-22(24(32)27-16-12-26-29(13-16)14-23(30)31)28-25(33)35-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,12-13,21-22H,10-11,14-15H2,1H3,(H,27,32)(H,28,33)(H,30,31)
- InChI Key: KCBISRKULGKYRM-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NC1C=NN(CC(=O)O)C=1)=O)CCOC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 478.18523456g/mol
- Monoisotopic Mass: 478.18523456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 132Ų
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1539768-0.05g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid |
2171793-15-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1539768-0.1g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid |
2171793-15-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1539768-0.25g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid |
2171793-15-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1539768-0.5g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid |
2171793-15-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1539768-1.0g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid |
2171793-15-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1539768-2.5g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid |
2171793-15-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1539768-5.0g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid |
2171793-15-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1539768-10.0g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid |
2171793-15-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1539768-50mg |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid |
2171793-15-8 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1539768-100mg |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid |
2171793-15-8 | 100mg |
$2963.0 | 2023-09-26 |
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid
Comprehensive Analysis of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid (CAS No. 2171793-15-8)
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid (CAS No. 2171793-15-8) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique pyrazole-acetic acid backbone coupled with an Fmoc-aminobutyric acid moiety, making it invaluable for solid-phase peptide synthesis (SPPS) and drug discovery applications. Its structural complexity and functional versatility align with current trends in precision medicine and targeted therapeutics, addressing growing demand for high-purity building blocks in biopharmaceutical research.
The Fmoc (9-fluorenylmethoxycarbonyl) group in this compound serves as a temporary protecting group during peptide chain assembly, a critical feature for modern automated peptide synthesizers. Researchers particularly value its compatibility with green chemistry principles, as it avoids harsh deprotection conditions required by older Boc (tert-butoxycarbonyl) strategies. Recent publications highlight its utility in creating peptide-drug conjugates (PDCs), a hot topic in oncological research and antibody engineering.
From a structural-activity relationship (SAR) perspective, the methoxybutanamido linker enhances conformational flexibility while the pyrazole ring contributes to hydrogen bonding capacity – properties increasingly sought after in GPCR-targeted drugs and protease inhibitors. Analytical data shows excellent HPLC purity (>95%) and mass spectrometry confirmation, meeting stringent requirements for GLP-compliant research.
Storage recommendations for this Fmoc-amino acid derivative emphasize protection from moisture and light exposure, with optimal stability at -20°C under argon atmosphere. These handling protocols reflect growing industry focus on compound integrity tracking throughout the research-to-production pipeline. The compound's water solubility can be modulated through pH adjustment, a valuable trait for formulation scientists developing injectable biologics.
Emerging applications include its use as a spacer arm in biotinylation reagents and fluorescent probes, capitalizing on the pyrazole's π-stacking ability. This aligns with booming interest in super-resolution microscopy and single-molecule imaging techniques. The CAS 2171793-15-8 material shows particular promise in click chemistry applications due to its orthogonal reactivity with common copper-catalyzed azide-alkyne cycloadditions (CuAAC).
Quality control specifications for 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid typically include NMR spectroscopy validation (1H, 13C) and chiral HPLC analysis to confirm enantiomeric purity. These rigorous standards support its use in asymmetric synthesis and chiral drug development, areas experiencing rapid growth due to FDA enantiopurity requirements for new molecular entities.
The compound's molecular weight (455.47 g/mol) and calculated logP values suggest favorable ADME properties, making it attractive for medicinal chemistry programs focused on CNS penetration or oral bioavailability optimization. Recent patent literature reveals its incorporation into PROTAC (proteolysis targeting chimera) architectures, demonstrating its relevance to targeted protein degradation strategies.
Supply chain considerations for CAS 2171793-15-8 emphasize cold-chain logistics and certificates of analysis (CoA), reflecting pharmaceutical industry demands for fully documented synthetic intermediates. The compound's custom synthesis potential enables researchers to explore structure-activity landscapes through analog libraries, supporting high-throughput screening initiatives in academic and industrial settings alike.
2171793-15-8 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)